Cas no 94139-01-2 (Butanoic acid,4-cycloocten-1-yl ester)

Butanoic acid,4-cycloocten-1-yl ester structure
94139-01-2 structure
Product Name:Butanoic acid,4-cycloocten-1-yl ester
CAS No:94139-01-2
MF:C12H20O2
MW:196.286004066467
CID:808762
PubChem ID:6366468
Update Time:2025-04-19

Butanoic acid,4-cycloocten-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-cycloocten-1-yl ester
    • 4-cycloocten-1-yl butyrate
    • cyclooct-4-en-1-yl butanoate
    • 94139-01-2
    • 4-Cycloocten-1-yl butanoate
    • EINECS 303-015-3
    • DTXSID101310396
    • Inchi: 1S/C12H20O2/c1-2-8-12(13)14-11-9-6-4-3-5-7-10-11/h3-4,11H,2,5-10H2,1H3/b4-3-
    • InChI Key: XUEDLQFTUOWOOY-ARJAWSKDSA-N
    • SMILES: O(C(CCC)=O)C1CCC=CCCC1 |c:9|

Computed Properties

  • Exact Mass: 196.14633
  • Monoisotopic Mass: 196.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.2

Experimental Properties

  • Density: 0.95
  • Boiling Point: 259.7°Cat760mmHg
  • Flash Point: 102.5°C
  • Refractive Index: 1.469
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